Cas no 1805177-30-3 (3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol
• CAS No: 1805177-30-3
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4872809
• Update Time: 2025-10-28

3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol

• Inchi： 1S/C8H8ClF2NO/c1-4-7(9)5(3-13)2-6(12-4)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： GRLXYTFZXBNNSF-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C(C(F)F)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol

Professional Introduction to 3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1805177-30-3)

3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol, with the CAS number 1805177-30-3, is a significant compound in the field of pharmaceutical chemistry. This compound, featuring a pyridine core with specific functional groups, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound includes a chloro substituent at the 3-position, a difluoromethyl group at the 6-position, a methyl group at the 2-position, and a hydroxymethyl group at the 4-position. These features contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol involves multi-step organic reactions that require precise control over reaction conditions. The presence of the chloro and difluoromethyl groups makes this compound particularly interesting for researchers exploring novel synthetic pathways. The hydroxymethyl group provides a site for further functionalization, allowing for the creation of more complex molecules. This compound's versatility in synthetic transformations has made it a subject of interest in academic and industrial research.

In recent years, there has been growing interest in pyridine derivatives due to their wide range of biological activities. Pyridine-based compounds are known for their role in various pharmacological applications, including antimicrobial, antiviral, and anticancer agents. The specific arrangement of substituents in 3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol may contribute to its potential as a lead compound in drug discovery. Researchers have been exploring its interactions with biological targets to identify possible therapeutic benefits.

The difluoromethyl group is particularly noteworthy as it is often incorporated into pharmaceuticals to enhance metabolic stability and binding affinity. This group can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological systems. The combination of these features in 3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol suggests that it may exhibit unique pharmacological properties that warrant further investigation.

Recent studies have highlighted the importance of pyridine derivatives in developing new drugs. For instance, modifications at the 3-position and 6-position of the pyridine ring have been shown to affect the bioavailability and efficacy of various compounds. The presence of both a chloro and a difluoromethyl group in this compound may provide a scaffold for designing molecules with enhanced pharmacological activity. Researchers are particularly interested in how these substituents influence the molecule's interactions with enzymes and receptors.

The hydroxymethyl group at the 4-position offers another avenue for functionalization, allowing for the introduction of additional pharmacophores or linker groups. This flexibility makes 3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol a valuable building block for medicinal chemists. By modifying this compound, scientists can explore new chemical space and potentially discover novel therapeutic agents.

In conclusion, 3-Chloro-6-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1805177-30-3) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, featuring a pyridine core with multiple functional groups, makes it an attractive candidate for drug discovery. Further studies are needed to fully understand its biological activities and therapeutic potential. As research in this area continues to advance, compounds like this one will play an increasingly important role in developing new treatments for various diseases.